Cas no 2580101-29-5 (rac-methyl (1R,3S,4S)-3-aminobicyclo[2.1.0]pentane-1-carboxylate)

• Product Name: rac-methyl (1R,3S,4S)-3-aminobicyclo[2.1.0]pentane-1-carboxylate
• CAS No: 2580101-29-5
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• CID: 6047844
• PubChem ID: 165888685
• Update Time: 2025-05-20

rac-methyl (1R,3S,4S)-3-aminobicyclo[2.1.0]pentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-7205937
• rac-methyl (1R,3S,4S)-3-aminobicyclo[2.1.0]pentane-1-carboxylate
• 2580101-29-5

• Inchi： 1S/C7H11NO2/c1-10-6(9)7-2-4(7)5(8)3-7/h4-5H,2-3,8H2,1H3/t4-,5+,7-/m0/s1
• InChI Key： WNRRGXBKGCSACZ-BFHQHQDPSA-N
• SMILES： O(C)C([C@@]12C[C@H]([C@@H]1C2)N)=O

Computed Properties

• Exact Mass: 141.078978594g/mol
• Monoisotopic Mass: 141.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 52.3Ų

Additional information on rac-methyl (1R,3S,4S)-3-aminobicyclo[2.1.0]pentane-1-carboxylate

Rac-Methyl (1R,3S,4S)-3-Aminobicyclo[2.1.0]Pentane-1-Carboxylate: A Comprehensive Overview

The compound with CAS No. 2580101-29-5, known as rac-methyl (1R,3S,4S)-3-aminobicyclo[2.1.0]pentane-1-carboxylate, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique bicyclic structure and stereochemistry, which play a crucial role in its biological activity and potential applications in drug development.

The bicyclic structure of this compound is a key feature that contributes to its stability and bioavailability. The bicyclo[2.1.0]pentane framework is a rigid system that provides a scaffold for the attachment of functional groups, such as the methyl ester and the amine group. The stereochemistry at the 1R, 3S, and 4S positions is critical for determining the compound's pharmacokinetic properties and its interaction with biological targets.

Recent studies have highlighted the potential of rac-methyl (1R,3S,4S)-3-aminobicyclo[2.1.0]pentane-1-carboxylate as a lead compound in the development of novel therapeutics. Researchers have explored its ability to modulate cellular signaling pathways and its potential as an inhibitor of specific enzymes involved in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The synthesis of this compound involves a multi-step process that requires precise control over stereochemistry to ensure the correct configuration at each chiral center. Advanced techniques such as enantioselective catalysis and asymmetric synthesis have been employed to achieve high yields of the desired enantiomer. These methods not only enhance the efficiency of the synthesis but also contribute to the sustainability of chemical processes.

In terms of pharmacokinetics, rac-methyl (1R,3S,4S)-3-aminobicyclo[2.1.0]pentane-1-carboxylate has shown promising properties in preclinical studies. Its bioavailability and metabolism have been extensively studied to optimize its performance as a drug candidate. The presence of the methyl ester group enhances solubility, while the bicyclic structure ensures resistance to enzymatic degradation.

One of the most exciting developments in recent research is the exploration of this compound's potential as a neuroprotective agent. Studies have demonstrated that it can cross the blood-brain barrier efficiently and exhibit neuroprotective effects in animal models of neurological disorders. This opens up new possibilities for its use in treating conditions where neuronal damage is a key factor.

Furthermore, the compound's ability to act as a modulator of ion channels has been investigated. Ion channels are critical for various physiological processes, and their dysregulation is implicated in numerous diseases, including epilepsy and chronic pain. By targeting these channels, rac-methyl (1R,3S,4S)-3-aminobicyclo[2.1.0]pentane-1-carboxylate could offer innovative therapeutic options for these conditions.

In conclusion, rac-methyl (1R,3S,4S)-3-aminobicyclo[2.1.0]pentane-1-carboxylate represents a significant advancement in medicinal chemistry due to its unique structural features and promising biological properties. As research continues to uncover its full potential, this compound holds great promise for contributing to the development of novel treatments for a wide range of diseases.